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Compound of Interest

Compound Name: OBrO

Cat. No.: B1233476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of Bromine Monoxide radical (OBrO), a highly reactive and hazardous substance.

Adherence to these procedures is essential to ensure laboratory safety and mitigate risks.

Hazard Assessment and Quantitative Data
OBrO is a highly reactive free radical and a strong oxidizing agent. Due to its transient nature,

it is not commercially available and is typically generated in situ for experimental use. The

primary hazards are associated with its high reactivity, potential to initiate explosive reactions,

and the toxicity of its precursors and decomposition products, including bromine.

Table 1: Properties and Reactivity of Bromine Monoxide Radical (OBrO)
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Property Value Source

Chemical Formula OBrO [1]

Molar Mass 95.90 g/mol [1]

Bond Length (Br-O) 1.717 Å [2]

Bond Dissociation Energy 54.5 kcal/mol [2]

Vibrational Frequency 722 cm⁻¹ [2]

Self-Reaction Rate Constant

(2BrO → Br₂ + O₂)

2.0 x 10⁻¹¹ cm³ molecule⁻¹ s⁻¹

at 298 K
[2]

Reaction with Ozone (Br + O₃

→ BrO + O₂)

1.7 x 10⁻¹¹ cm³ molecule⁻¹ s⁻¹

at 298 K
[2]

Reaction with Chlorine Dioxide

(BrO + ClO → Br + Cl + O₂)

2.8 x 10⁻¹² cm³ molecule⁻¹ s⁻¹

at 220 K
[2]

Reaction with Nitrogen Dioxide

(BrO + NO₂ → BrONO₂)

1.7 x 10⁻¹³ cm³ molecule⁻¹ s⁻¹

at 298 K
[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling OBrO and its precursors. The

following table outlines the minimum required PPE.

Table 2: Personal Protective Equipment (PPE) for Handling OBrO
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes of

corrosive precursors (e.g.,

bromine) and potential

explosions.

Hand Protection

Double gloving with a

heavyweight, chemically

resistant outer glove (e.g.,

Butyl or Neoprene rubber) and

a lighter nitrile inner glove.

Provides robust protection

against bromine and other

reactive species. Butyl and

Neoprene offer good

resistance to bromine.[3][4][5]

Body Protection
Flame-resistant lab coat and a

chemical-resistant apron.

Protects against splashes and

potential ignition from the

highly reactive radical.

Respiratory Protection

A full-face respirator with

cartridges rated for acid gases

and organic vapors, or a

supplied-air respirator.

Protects against inhalation of

toxic bromine vapors and other

potential gaseous byproducts.

Foot Protection
Closed-toe, chemical-resistant

shoes or boots.
Protects feet from spills.

Experimental Protocols
The following protocols provide a general framework for the generation and subsequent

quenching of OBrO. These procedures must be conducted in a well-ventilated fume hood.

Generation of Bromine Monoxide Radical
OBrO is typically generated in the gas phase at low pressures. A common laboratory method

involves the reaction of bromine atoms with ozone.

Workflow for OBrO Generation
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Caption: Workflow for the generation of OBrO radical.

Methodology:

Preparation: Ensure the reaction system is clean, dry, and free of organic materials. The

entire apparatus should be contained within a fume hood.

Bromine Atom Generation: Introduce a controlled flow of bromine (Br₂) vapor into a

microwave or photolytic discharge cavity to generate bromine atoms.

Ozone Generation: Separately, generate ozone (O₃) from a stream of oxygen using an

ozone generator.

Reaction: Introduce the bromine atoms and ozone into a low-pressure reaction chamber. The

reaction Br + O₃ → OBrO + O₂ will proceed.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1233476?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.webqc.org/compound-BrO-BrO.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitoring: The formation of OBrO can be monitored using techniques such as mass

spectrometry or absorption spectroscopy.

Quenching of Bromine Monoxide Radical
Due to its high reactivity, any unreacted OBrO must be quenched before venting or disposal. A

common method for quenching reactive oxygen species is through the use of a reducing agent.

A solution of sodium bisulfite or sodium thiosulfate is a suitable choice.

Workflow for OBrO Quenching

OBrO Quenching

Gas stream containing OBrO

Scrubber with Sodium Bisulfite (NaHSO₃) or
Sodium Thiosulfate (Na₂S₂O₃) Solution

Neutralized Bromide Salts (e.g., NaBr) Vent to Fume Hood Exhaust

Scrubbed Gases

Click to download full resolution via product page

Caption: Workflow for the quenching of OBrO radical.

Methodology:

Prepare Quenching Solution: Prepare a saturated aqueous solution of sodium bisulfite or

sodium thiosulfate in a gas scrubbing bottle (bubbler).

Direct Effluent: Direct the effluent gas stream from the reaction chamber through the

scrubbing solution.
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Reaction: The OBrO will be reduced to bromide ions (Br⁻).

Monitor: Monitor the outlet of the scrubber to ensure complete quenching before venting to

the fume hood exhaust. This can be done by bubbling the exhaust through a fresh indicator

solution (e.g., potassium iodide/starch paper, which will turn blue in the presence of

unreacted oxidizers).

Disposal Plan
All waste generated from the handling of OBrO must be treated as hazardous waste.

Table 3: Disposal Plan for OBrO and Related Materials

Waste Stream Disposal Procedure

Quenching Solution

The resulting solution will contain bromide and

sulfate or thiosulfate salts. This should be

collected in a designated hazardous waste

container for halogenated inorganic waste. The

pH should be neutralized before collection.

Contaminated Labware

All glassware and other equipment that have

come into contact with OBrO or bromine should

be thoroughly rinsed with a quenching solution

(e.g., sodium bisulfite) before standard cleaning.

The rinsate should be collected as hazardous

waste.

Solid Waste

Any solid materials (e.g., gloves, absorbent

pads) contaminated with bromine or OBrO

should be placed in a sealed, labeled hazardous

waste bag and disposed of through the

institution's hazardous waste management

program.

Logical Relationship of Safety Procedures
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Hazard Identification
(OBrO is a reactive radical and strong oxidizer)

Personal Protective Equipment
(Full face, respiratory, and chemical-resistant gear)

Engineering Controls
(Fume hood, low-pressure system)

Emergency Preparedness
(Spill kit, safety shower, eyewash)

Operational Plan
(In-situ generation and immediate use)

Quenching Protocol
(Use of reducing agents like NaHSO₃)

Waste Disposal
(Collection of halogenated inorganic waste)
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Caption: Logical flow of safety procedures for handling OBrO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.swiftsupplies.com.au/rubber-chemical-resistance-and-compatibility-guide/
https://www.swiftsupplies.com.au/rubber-chemical-resistance-and-compatibility-guide/
https://www.advancedindustrial.com.au/wp-content/uploads/2021/06/Pages212-218ChemicalResistanceofRubbers.pdf
https://www.benchchem.com/product/b1233476#personal-protective-equipment-for-handling-obro
https://www.benchchem.com/product/b1233476#personal-protective-equipment-for-handling-obro
https://www.benchchem.com/product/b1233476#personal-protective-equipment-for-handling-obro
https://www.benchchem.com/product/b1233476#personal-protective-equipment-for-handling-obro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

